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Compound of Interest

Compound Name:

N-(4-

methylphenyl)cyclohexanecarboxa

mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Executive Summary
N-(4-methylphenyl)cyclohexanecarboxamide (CAS: 6876-59-1) is a structurally modular

amide that serves as a critical intermediate in the development of neuroactive pharmaceutical

agents and advanced materials[1]. By bridging a flexible aliphatic ring with a rigid aromatic

system via a stable amide pharmacophore, this molecule provides a unique scaffold for

exploring steric bulk, lipophilicity, and hydrogen-bonding dynamics. This technical guide

deconstructs its physicochemical properties, structural logic, and field-proven synthetic

methodologies.

Physicochemical Profiling & Structural Logic
Understanding the behavior of N-(4-methylphenyl)cyclohexanecarboxamide requires

dissecting its three primary structural domains.
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To facilitate comparative analysis during drug design, the core quantitative parameters of the

molecule are summarized below:

Property Value

IUPAC Name N-(4-methylphenyl)cyclohexanecarboxamide

CAS Registry Number 6876-59-1

Molecular Formula C14H19NO

Molar Mass 217.31 g/mol

Topological Polar Surface Area (TPSA) 29.1 Å²

Rotatable Bonds 2

Hydrogen Bond Donors / Acceptors 1 / 1

(Data sourced from PubChem compound

summary[1])

Causality in Structural Design (E-E-A-T)
As an application scientist, I emphasize that the utility of this molecule stems directly from the

distinct physical properties of its three domains:

The Cyclohexyl Core (Aliphatic Shield): Unlike planar aromatic rings, the cyclohexane ring

predominantly adopts a chair conformation. To minimize 1,3-diaxial steric clashes, the bulky

carboxamide substituent locks into an equatorial position. This provides a three-dimensional

hydrophobic shield that enhances membrane permeability and fits snugly into lipophilic

protein pockets.

The Amide Linkage (The Pharmacophore): The N-C(=O) bond possesses partial double-

bond character due to nitrogen lone-pair delocalization into the carbonyl pi-system. This

restricts rotation, enforcing a rigid, planar trans-geometry. This predictability is crucial for

acting as a reliable hydrogen-bond donor (NH) and acceptor (C=O) within target active sites.

The p-Tolyl Group (Aromatic Anchor): The para-methyl substitution on the phenyl ring subtly

increases the overall lipophilicity (LogP) of the molecule compared to an unsubstituted
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phenyl ring. It also directs the electronic density of the aromatic system, optimizing it for π-π

stacking interactions.
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Structural domain mapping of N-(4-methylphenyl)cyclohexanecarboxamide and

physicochemical roles.

Synthetic Methodologies & Workflows
Depending on the scale and available reagents, two distinct pathways are recommended for

synthesizing N-(4-methylphenyl)cyclohexanecarboxamide. Both protocols are designed as

self-validating systems.

Protocol A: Classic Acid Chloride Activation
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This method is highly scalable and relies on the in situ generation of a highly reactive acyl

chloride.

Step 1: Acyl Chloride Generation.

Action: Dissolve 10 mmol of cyclohexanecarboxylic acid in 20 mL of anhydrous

dichloromethane (DCM). Add a catalytic amount of N,N-dimethylformamide (DMF),

followed by dropwise addition of 12 mmol of thionyl chloride (SOCl₂) at 0 °C.

Causality: DMF acts as a catalyst by forming the Vilsmeier-Haack intermediate, which

accelerates the conversion of the carboxylic acid to cyclohexanecarbonyl chloride. DCM is

chosen for its chemical inertness and excellent solubilizing properties.

Validation: Gas evolution (SO₂ and HCl) will cease when the reaction is complete (approx.

2 hours at room temperature).

Step 2: Nucleophilic Amidation.

Action: In a separate flask, dissolve 10 mmol of p-toluidine (4-methylaniline) and 15 mmol

of triethylamine (TEA) in 15 mL of DCM. Cool to 0 °C. Slowly transfer the acid chloride

solution into this mixture.

Causality: TEA acts as an acid scavenger. Without it, the generated HCl would protonate

the p-toluidine, rendering it non-nucleophilic and halting the reaction. The slow addition at

0 °C prevents exothermic side reactions and minimizes di-acylation.

Step 3: Workup and Isolation.

Action: Quench with saturated aqueous NaHCO₃. Extract the organic layer, wash with 1M

HCl (to remove unreacted amine), dry over MgSO₄, and concentrate under reduced

pressure. Recrystallize from ethanol.

Validation: The product should appear as a white solid. ¹H NMR (DMSO-d6) will show a

characteristic singlet at ~9.8 ppm for the amide NH, confirming successful coupling.

Protocol B: Direct Catalytic Amidation
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For environmentally conscious synthesis or sensitive substrates, direct amidation using modern

coupling reagents is preferred.

Step 1: Reagent Assembly.

Action: Combine equimolar amounts (0.5 mmol) of cyclohexanecarboxylic acid and p-

toluidine in a reaction tube. Add 1.0 equivalent of a phosphite-based coupling reagent,

such as tris(2-(trifluoromethyl)phenyl) phosphite ((o-CF3PhO)3P), in 0.5 mL of acetonitrile

(CH₃CN)[2].

Causality: The coupling reagent activates the amine directly, bypassing the need for harsh

chlorinating agents like SOCl₂. The electron-withdrawing CF₃ groups on the phosphite

enhance its reactivity toward the nucleophile[2].

Step 2: Thermal Activation.

Action: Heat the mixture to 80 °C for 12-24 hours.

Validation: Monitor via TLC (Petroleum ether/Ethyl acetate = 5:1). The disappearance of

the starting amine spot and the emergence of a new, lower-Rf spot indicates product

formation[2].
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Synthetic workflow for the amidation of cyclohexanecarboxylic acid with p-toluidine.

Biological & Application Landscape
N-(4-methylphenyl)cyclohexanecarboxamide is a foundational building block in medicinal

chemistry with specific applications in neurology:

Anticonvulsant Development: This specific structural motif is utilized as a precursor in the

synthesis of substituted 1,3-diazaspiro[4.5]decan-4-ones. These spiro-imidazolone
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derivatives have demonstrated potent anticonvulsant activity in maximal electroshock

seizure (MES) and subcutaneous pentylenetetrazole (scPTZ) screening models, with some

derivatives outperforming standard reference drugs like phenobarbital[3].

Glycine Transport Inhibition: The lipophilic cyclohexyl-amide-aryl axis is a recognized

pharmacophore in the design of arylglycine derivatives. These derivatives function as glycine

transport inhibitors, which are heavily researched for the treatment of severe neurological

and neuropsychiatric disorders[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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